![molecular formula C15H11FN2O3S2 B2805661 N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide CAS No. 896298-39-8](/img/structure/B2805661.png)
N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide
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Description
N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C15H11FN2O3S2 and its molecular weight is 350.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide is part of a class of compounds that have been extensively studied for their synthetic routes and structural properties. Research has shown efficient approaches for the synthesis of similar compounds, such as the regioselective synthesis of heterocyclic amides through microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions. These methods have been complemented by density functional theory (DFT) calculations and crystallographic analysis to understand the molecular conformations and intermolecular interactions (Moreno-Fuquen et al., 2019).
Antimicrobial Activity
Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial properties. Studies have shown that novel compounds with fluoro and sulphonamide substitutions exhibit significant antimicrobial activities, suggesting potential applications in addressing microbial resistance (Jagtap et al., 2010; Anuse et al., 2019).
Anticancer Properties
The benzamide and sulfonamide derivatives, including those similar to this compound, have been explored for their anticancer properties. Some derivatives have shown pro-apoptotic activities and have been evaluated as potential anticancer agents, indicating the relevance of these compounds in cancer research (Yılmaz et al., 2015; Ravinaik et al., 2021).
Molecular Docking Studies
Theoretical and computational studies, including molecular docking, have been conducted on sulfonamide derivatives to understand their interaction with biological targets. These studies offer insights into the potential mechanisms through which these compounds exert their biological effects, paving the way for the development of targeted therapies (Fahim & Ismael, 2021).
Properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O3S2/c1-23(20,21)10-5-2-4-9(8-10)14(19)18-15-17-13-11(16)6-3-7-12(13)22-15/h2-8H,1H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGOCGRBBVWRDIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(C=CC=C3S2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.